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Compound of Interest

Compound Name: Orotaldehyde

Cat. No.: B3021436 Get Quote

Orotaldehyde: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physicochemical properties of

orotaldehyde, a key heterocyclic aldehyde. It includes its molecular weight, chemical formula,

and elemental analysis, alongside detailed experimental protocols for their determination.

Core Data
The fundamental physicochemical properties of orotaldehyde are summarized below.
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Property Value

Molecular Formula C₅H₄N₂O₃

Molecular Weight 140.1 g/mol [1]

Elemental Analysis

Carbon (C) 42.86%

Hydrogen (H) 2.88%

Nitrogen (N) 19.99%

Oxygen (O) 34.26%

Experimental Protocols
The determination of the molecular formula, weight, and elemental composition of a compound

like orotaldehyde relies on precise analytical techniques. Below are detailed methodologies for

two key experiments.

Elemental Analysis via Combustion Analysis
Objective: To determine the percentage composition of Carbon, Hydrogen, and Nitrogen in

orotaldehyde.

Principle: Combustion analysis involves the complete combustion of a small, precisely weighed

sample in a stream of pure oxygen at high temperatures (typically 900–1000°C). The

combustion products—carbon dioxide (CO₂), water (H₂O), and nitrogen oxides (which are

subsequently reduced to N₂)—are passed through a series of absorbent traps or detectors. The

amount of each gas is quantified, allowing for the calculation of the percentage of each element

in the original sample.[2]

Methodology:

Sample Preparation: A small sample of orotaldehyde (typically 1-3 mg) is accurately

weighed into a tin or silver capsule.
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Instrument Calibration: The combustion analyzer is calibrated using a certified organic

standard with a known elemental composition (e.g., acetanilide). This ensures the accuracy

of the detector responses.

Combustion: The encapsulated sample is introduced into a high-temperature furnace

(around 950°C) where it undergoes rapid and complete combustion in the presence of a

pulse of pure oxygen.[3]

Gas Separation and Detection: The gaseous combustion products are carried by a helium

carrier gas through a separation column. The gases are separated and then quantified by a

thermal conductivity detector (TCD).

Data Analysis: The detector signals are processed by the instrument's software to calculate

the mass of CO₂, H₂O, and N₂ produced. From these masses, the percentage of Carbon,

Hydrogen, and Nitrogen in the original orotaldehyde sample is determined. The oxygen

percentage is typically determined by difference.

Molecular Formula and Weight Determination by High-
Resolution Mass Spectrometry (HRMS)
Objective: To determine the exact molecular weight and, consequently, the molecular formula

of orotaldehyde.

Principle: High-resolution mass spectrometry measures the mass-to-charge ratio (m/z) of an

ion with very high accuracy (typically to four or more decimal places).[4][5] This precision

allows for the differentiation between compounds that have the same nominal mass but

different elemental compositions. By comparing the highly accurate measured mass with the

calculated exact masses of potential molecular formulas, the correct formula can be

unequivocally identified.[4][5]

Methodology:

Sample Preparation: A dilute solution of orotaldehyde is prepared in a suitable volatile

solvent (e.g., methanol or acetonitrile).

Ionization: The sample solution is introduced into the mass spectrometer, where the

orotaldehyde molecules are ionized. Electrospray ionization (ESI) is a common technique
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for this purpose.

Mass Analysis: The resulting ions are accelerated into a high-resolution mass analyzer, such

as a Time-of-Flight (TOF) or Orbitrap analyzer. The analyzer separates the ions based on

their m/z ratio with high precision.

Data Acquisition: The detector records the abundance of ions at each precise m/z value.

Data Analysis: The spectrum is analyzed to identify the peak corresponding to the molecular

ion ([M+H]⁺ or [M-H]⁻). The exact mass of this ion is determined. Software is then used to

generate a list of possible elemental compositions that fall within a narrow mass tolerance

(e.g., ± 5 ppm) of the measured exact mass. The most chemically plausible formula that fits

the elemental analysis data is selected as the correct molecular formula.

Logical Workflow for Compound Characterization
The following diagram illustrates the logical workflow for determining the key physicochemical

properties of a novel compound like orotaldehyde.

Workflow for chemical compound characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3021436#orotaldehyde-molecular-weight-formula-
and-elemental-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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